N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide

• CAS RN: 143417-45-2
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4

Description

N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide, also known as DMPH, is a compound of particular interest in the scientific community due to its potential applications in various areas. This compound has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide has been studied for its potential applications in various scientific fields, including medicine, biochemistry, and pharmacology. In medicine, N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide has been studied for its potential to treat various diseases, such as cancer, inflammation, and cardiovascular disease. In biochemistry, N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide has been studied for its ability to modulate enzyme activity and inhibit protein synthesis. In pharmacology, N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide has been studied for its potential to act as an anti-inflammatory agent and to reduce the toxicity of certain drugs.

Mechanism of Action

The exact mechanism of action of N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide is still not fully understood. However, it is believed that N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide works by inhibiting the activity of certain enzymes, such as cyclooxygenase, lipoxygenase, and phospholipase A2, which are involved in the production of inflammatory compounds. Additionally, N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide may also interact with receptors, such as the peroxisome proliferator-activated receptor gamma, which is involved in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects
N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide can inhibit the activity of certain enzymes, such as cyclooxygenase and phospholipase A2, which are involved in the production of inflammatory compounds. Additionally, N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide has been shown to inhibit the production of prostaglandins, which are compounds that are involved in the regulation of inflammation and other physiological processes. In vivo studies have shown that N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide can reduce inflammation and pain, as well as reduce the toxicity of certain drugs.

Advantages and Limitations for Lab Experiments

The major advantage of using N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide in laboratory experiments is that it is a relatively inexpensive compound. Additionally, it can be synthesized in a relatively simple reaction, making it easy to obtain. However, one major limitation of using N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide in laboratory experiments is that its exact mechanism of action is still not fully understood, making it difficult to predict its effects in certain situations.

Future Directions

There are a number of potential future directions for the research of N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide. One direction is to further investigate its mechanism of action in order to better understand its effects in different biological systems. Additionally, further studies are needed to investigate the potential applications of N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide in medicine, biochemistry, and pharmacology. Additionally, further studies are needed to investigate the potential side effects of N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide and to develop methods to reduce its toxicity. Finally, further studies are needed to investigate the potential synergistic effects of N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide with other compounds in order to maximize its therapeutic potential.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide can be synthesized through a reaction between 3,4-dimethoxyphenylhydrazine and benzamide. This reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and is conducted in an aqueous medium at an elevated temperature. The reaction yields a product in which the hydrazine group is linked to the benzamide group via an amide bond.